Cas no 2353409-58-0 (N-(Azido-PEG3)-N-bis(PEG4-Boc))

• Product Name: N-(Azido-PEG3)-N-bis(PEG4-Boc)
• CAS No: 2353409-58-0
• MF: C₃₈H₇₄N₄O₁₅
• MW: 827.011972904205
• CID: 5052440
• PubChem ID: 137700741
• Update Time: 2025-05-21

N-(Azido-PEG3)-N-bis(PEG4-Boc) Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG3)-N-bis(PEG4-Boc)
• N-(Azido-PEG3)-N-bis(PEG4-t-butyl ester)
• DA-65793
• BP-24285
• CS-0115614
• AKOS040743634
• 1,31-di-tert-butyl 16-(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• HY-140869
• 2353409-58-0
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• Inchi： 1S/C38H74N4O15/c1-37(2,3)56-35(43)7-13-45-19-25-51-31-33-54-29-23-49-17-11-42(10-16-48-22-28-53-27-21-47-15-9-40-41-39)12-18-50-24-30-55-34-32-52-26-20-46-14-8-36(44)57-38(4,5)6/h7-34H2,1-6H3
• InChI Key： IYNIRASVYTYNIK-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)OC(C)(C)C)CCN(CCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 826.51506767g/mol
• Monoisotopic Mass: 826.51506767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 57
• Rotatable Bond Count: 46
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 172

Additional information on N-(Azido-PEG3)-N-bis(PEG4-Boc)

N-(Azido-PEG3)-N-bis(PEG4-Boc): A Comprehensive Overview

The compound with CAS No 2353409-58-0, known as N-(Azido-PEG3)-N-bis(PEG4-Boc), is a highly specialized molecule that has garnered significant attention in the fields of drug delivery, bioconjugation, and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in biomedical applications due to its biocompatibility and ability to enhance the stability and solubility of therapeutic agents. The azido group (-N₃) attached to the PEG backbone introduces unique functional properties, enabling its use in click chemistry reactions, which are pivotal in the construction of complex molecular architectures.

Recent advancements in click chemistry have underscored the importance of azide-containing compounds like N-(Azido-PEG3)-N-bis(PEG4-Boc) in the development of bioconjugates. The azide group can undergo rapid and selective cycloaddition reactions with alkyne derivatives under copper catalysis or other mild conditions, facilitating the synthesis of stable and versatile structures. This property has been leveraged in the creation of targeted drug delivery systems, where PEG-based carriers are functionalized with specific ligands or targeting moieties to enhance therapeutic efficacy while minimizing off-target effects.

The presence of Boc (tert-butoxycarbonyl) protecting groups on the PEG chains adds another layer of functionality to this compound. Boc groups are commonly used in peptide synthesis and organic chemistry to protect amino groups during reaction sequences. In the context of N-(Azido-PEG3)-N-bis(PEG4-Boc), these groups provide a means to control reactivity and ensure precise site-specific modifications. Once deprotected under acidic conditions, the amino groups can be further functionalized with a variety of payloads, including drugs, imaging agents, or targeting ligands.

Emerging research has demonstrated the potential of N-(Azido-PEG3)-N-bis(PEG4-Boc) in the development of stimuli-responsive drug delivery systems. By incorporating responsive elements into the PEG backbone or through post-synthesis modifications, this compound can be engineered to release therapeutic agents in response to specific environmental cues such as pH changes or enzymatic activity. Such systems hold promise for improving treatment outcomes by delivering drugs directly to diseased tissues while sparing healthy cells.

In addition to its applications in drug delivery, N-(Azido-PEG3)-N-bis(PEG4-Boc) has found utility in materials science and diagnostics. Its ability to form covalent bonds with various biomolecules makes it an ideal candidate for constructing biosensors and diagnostic platforms. For instance, integrating this compound into surface chemistries can enhance the sensitivity and specificity of assays designed for detecting disease biomarkers.

From a manufacturing standpoint, the synthesis of N-(Azido-PEG3)-N-bis(PEG4-Boc) involves a series of well-established chemical reactions, including nucleophilic substitution and coupling chemistry. The use of Boc protection ensures that intermediate steps are carried out with high precision, minimizing side reactions and ensuring product purity. Quality control measures include rigorous characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm molecular identity and purity.

Looking ahead, ongoing research is exploring novel applications for N-(Azido-PEG3)-N-bis(PEG4-Boc) in gene therapy and regenerative medicine. Its ability to serve as a scaffold for nucleic acid delivery vectors or as a component in hydrogels for tissue engineering highlights its versatility across multiple biomedical domains.

In conclusion, N-(Azido-PEG3)-N-bis(PEG4-Boc) represents a cutting-edge molecule that bridges traditional polymer chemistry with modern bioconjugate technologies. Its unique combination of functional groups and biocompatible properties positions it as a valuable tool in advancing therapeutic innovations across diverse fields.